Cas no 2212816-15-2 (Azepino[3,2-b]azepin-2(1H)-one, decahydro-10a-methyl-, (5aR,10aR)-rel-)

• Product Name: Azepino[3,2-b]azepin-2(1H)-one, decahydro-10a-methyl-, (5aR,10aR)-rel-
• CAS No: 2212816-15-2
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5154847
• Update Time: 2025-05-23

Azepino[3,2-b]azepin-2(1H)-one, decahydro-10a-methyl-, (5aR,10aR)-rel- Chemical and Physical Properties

Names and Identifiers

• Azepino[3,2-b]azepin-2(1H)-one, decahydro-10a-methyl-, (5aR,10aR)-rel-

• Inchi： 1S/C11H20N2O/c1-11-7-2-3-8-12-9(11)5-4-6-10(14)13-11/h9,12H,2-8H2,1H3,(H,13,14)/t9-,11-/m1/s1
• InChI Key： LGUVPBOTQPHSQH-MWLCHTKSSA-N
• SMILES： N1C(=O)CCC[C@@]2([H])NCCCC[C@@]12C

Additional information on Azepino[3,2-b]azepin-2(1H)-one, decahydro-10a-methyl-, (5aR,10aR)-rel-

Comprehensive Overview of Azepino[3,2-b]azepin-2(1H)-one, decahydro-10a-methyl-, (5aR,10aR)-rel- (CAS No. 2212816-15-2)

The compound Azepino[3,2-b]azepin-2(1H)-one, decahydro-10a-methyl-, (5aR,10aR)-rel- (CAS No. 2212816-15-2) is a structurally unique bicyclic lactam that has garnered significant interest in pharmaceutical and organic chemistry research. Its complex molecular architecture, featuring fused azepine rings and a stereospecific methyl group at the 10a-position, makes it a valuable scaffold for drug discovery and development. Researchers are particularly intrigued by its potential as a bioactive intermediate in synthesizing novel therapeutic agents.

One of the most compelling aspects of Azepino[3,2-b]azepin-2(1H)-one derivatives is their role in modulating central nervous system (CNS) targets. Recent studies highlight its relevance in designing neuromodulators and enzyme inhibitors, aligning with the growing demand for treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's. The decahydro-10a-methyl configuration enhances its metabolic stability, a critical factor in drug candidate optimization.

From a synthetic chemistry perspective, the (5aR,10aR)-rel- stereochemistry of this compound presents intriguing challenges and opportunities. Its stereoselective synthesis has become a hot topic in academic and industrial labs, especially with the rise of asymmetric catalysis techniques. The compound's bicyclic lactam core serves as a versatile building block for constructing nitrogen-rich heterocycles, which are prevalent in FDA-approved drugs.

The pharmaceutical industry's shift toward targeted therapies has increased demand for structurally complex intermediates like Azepino[3,2-b]azepin-2(1H)-one. Its application in proteolysis-targeting chimeras (PROTACs) development is particularly noteworthy, as these molecules represent a paradigm shift in drug discovery. The compound's ability to confer three-dimensional diversity to drug candidates makes it invaluable in addressing undruggable targets.

In the context of green chemistry trends, researchers are exploring sustainable synthetic routes to decahydro-10a-methyl-azepino[3,2-b]azepinones. The development of catalytic hydrogenation methods and biocatalytic approaches reflects the industry's commitment to reducing environmental impact while maintaining molecular complexity. This aligns with global initiatives promoting sustainable pharmaceutical manufacturing.

The compound's physicochemical properties, including its logP and hydrogen bond donor/acceptor count, make it particularly interesting for blood-brain barrier penetration studies. These characteristics are crucial for CNS drug design, a rapidly growing market segment. Computational chemists frequently incorporate this scaffold in molecular docking studies due to its balanced lipophilicity profile.

Recent patent literature reveals growing intellectual property activity around Azepino[3,2-b]azepin-2(1H)-one derivatives, particularly in applications related to G-protein-coupled receptor (GPCR) modulation. The (5aR,10aR)-rel- configuration appears to confer unique receptor binding properties, making it attractive for developing next-generation psychoactive medications with improved safety profiles.

From a market perspective, the demand for high-purity Azepino[3,2-b]azepin-2(1H)-one, decahydro-10a-methyl- has steadily increased, driven by pharmaceutical R&D investments. Suppliers specializing in chiral building blocks have reported growing inquiries about this compound, particularly for custom synthesis projects. Its pricing reflects the technical challenges associated with its stereospecific production at scale.

Analytical characterization of this compound requires sophisticated techniques like chiral HPLC and X-ray crystallography to confirm its absolute configuration. The azepino[3,2-b]azepinone core produces distinctive NMR spectra patterns that serve as fingerprints for quality control. These analytical challenges contribute to its status as a high-value specialty chemical in research markets.

Looking forward, the scientific community anticipates expanded applications of (5aR,10aR)-rel-Azepino[3,2-b]azepin-2(1H)-one in fragment-based drug discovery. Its rigid yet functionalizable structure makes it ideal for constructing molecular probes in chemical biology. As AI-driven drug design platforms become more prevalent, this compound's unique features may unlock new opportunities in virtual screening libraries.

The safety profile of decahydro-10a-methyl-azepino[3,2-b]azepin-2(1H)-one remains an active area of investigation. Preliminary in vitro toxicity screening suggests favorable characteristics for pharmaceutical development, though comprehensive ADME studies are still ongoing. This aligns with the industry's increased focus on early-stage toxicity prediction to reduce clinical attrition rates.

In conclusion, Azepino[3,2-b]azepin-2(1H)-one, decahydro-10a-methyl-, (5aR,10aR)-rel- represents a fascinating case study in modern medicinal chemistry. Its structural complexity, synthetic challenges, and therapeutic potential position it at the intersection of multiple cutting-edge research areas. As the pharmaceutical industry continues to prioritize novel molecular entities, this compound's significance will likely grow across both academic and industrial research settings.